N-Boc-N'-succinyl-4,7,10-trioxa-1,13-tridecanediamine
Overview
Description
N-Boc-N’-succinyl-4,7,10-trioxa-1,13-tridecanediamine is an organic compound with the empirical formula C19H36N2O8 . It is a derivative of 4,7,10-Trioxa-1,13-tridecanediamine, which can be used as a surface passivation agent for the synthesis of photoluminescent carbon nanodots for semiconductor applications .
Synthesis Analysis
The synthesis of 4,7,10-Trioxa-1,13-tridecanediamine, the base molecule, can be achieved through a two-step reaction involving acrylonitrile and ethylene glycol . The specific synthesis process of N-Boc-N’-succinyl-4,7,10-trioxa-1,13-tridecanediamine is not detailed in the search results.Molecular Structure Analysis
The molecular weight of N-Boc-N’-succinyl-4,7,10-trioxa-1,13-tridecanediamine is 420.50 . The SMILES string representation of the molecule isO=C(CCC(O)=O)NCCCOCCOCCOCCCNC(OC(C)(C)C)=O
. It is stable for at least 2 years when stored at -20°C . The compound is soluble in DMF .
Scientific Research Applications
Biotin Derivatives for Peptide Labeling
Bartos et al. (2009) described the synthesis of biotin derivatives using oligoethylene-glycol based water-soluble biotin for labeling peptides with limited solubility in aqueous solutions. 4,7,10-trioxa-1,13-tridecanediamine played a critical role in enhancing water solubility and was effective in biotinylation of peptides (Bartos, Uray, & Hudecz, 2009).
Enhancing Cell Culture and Migration
Lim et al. (2020) investigated the plasma polymerized 4,7,10-trioxa-1,13-tridecanediamine (ppTTDDA) film for improving bovine aortic endothelial cell culture and migration. This biocompatible surface significantly enhanced cell adhesion, proliferation, and migration without extracellular matrix proteins (Lim et al., 2020).
Water Soluble Biotin Derivatives in Cancer Therapy
Wilbur et al. (1997) synthesized water-soluble, radioiodinated biotin derivatives incorporating 4,7,10-trioxa-1,13-tridecanediamine for antibody pretargeting in cancer therapy. These derivatives showed enhanced stability against biotinidase degradation in serum (Wilbur, Hamlin, Pathare, & Weerawarna, 1997).
Photoluminescent Carbon Nanodots for Bioimaging
Liu et al. (2011) and Ding et al. (2013) utilized 4,7,10-trioxa-1,13-tridecanediamine in the synthesis of photoluminescent carbon nanodots. These nanodots exhibited excellent biocompatibility and multicolor photoluminescent properties, making them suitable for bioimaging applications (Liu et al., 2011) (Ding et al., 2013).
Biocompatible Polyamides
Maglio et al. (1999) reported the synthesis of biocompatible polyamides containing 4,7,10-trioxa-1,13-tridecanediamine. These polyamides demonstrated potential for biodegradability and biocompatibility, making them suitable for biomedical applications (Maglio, Maglio, Oliva, & Palumbo, 1999).
Amphiphilic Carbon Quantum Dots
Choi et al. (2017) synthesized highly fluorescent and amphiphilic carbon quantum dots using 4,7,10-trioxa-1,13-tridecanediamine. These quantum dots showed a high fluorescence quantum yield and solubility in various solvents, making them applicable in bioimaging and other nanotechnology fields (Choi et al., 2017).
Detection and Determination of Hemoglobin
Arshad et al. (2020) utilized 4,7,10-trioxa-1,13-tridecanediamine in the synthesis of luminescent carbogenic dots for sensitive detection of hemoglobin in biological samples. This innovative approach demonstrates the potential of these dots in medical diagnostics and environmental monitoring (Arshad et al., 2020).
Drug Delivery Systems
Pawlaczyk and Schroeder (2020) developed dendrimer-functionalized hybrid materials incorporating 4,7,10-trioxa-1,13-tridecanediamine for drug delivery. These materials showed high adsorption capacities for bioactive acids, indicating their potential in pharmaceutical applications (Pawlaczyk & Schroeder, 2020).
Safety and Hazards
Properties
IUPAC Name |
4-[3-[2-[2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propoxy]ethoxy]ethoxy]propylamino]-4-oxobutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H36N2O8/c1-19(2,3)29-18(25)21-9-5-11-27-13-15-28-14-12-26-10-4-8-20-16(22)6-7-17(23)24/h4-15H2,1-3H3,(H,20,22)(H,21,25)(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTHQDNQOODHVLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCOCCOCCOCCCNC(=O)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H36N2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20619335 | |
Record name | 2,2-Dimethyl-4,20-dioxo-3,9,12,15-tetraoxa-5,19-diazatricosan-23-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
420.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
250612-31-8 | |
Record name | 2,2-Dimethyl-4,20-dioxo-3,9,12,15-tetraoxa-5,19-diazatricosan-23-oic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20619335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Boc-N'-succinyl-4,7,10-trioxa-1,13-tridecanediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.